Cas no 54616-64-7 (4,4'-Oxybis[p-(phenylsulfonylaniline)])

4,4'-Oxybis[p-(phenylsulfonylaniline)] structure
54616-64-7 structure
Product Name:4,4'-Oxybis[p-(phenylsulfonylaniline)]
CAS No:54616-64-7
MF:C24H20N2O5S2
MW:480.556003570557
CID:1061322
PubChem ID:18401317
Update Time:2025-04-20

4,4'-Oxybis[p-(phenylsulfonylaniline)] Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Oxybis[p-(phenylsulfonylaniline)]
    • 4,4´-Oxybis[p-(phenylsulfonylaniline)]
    • 4,4'-[Oxybis(4,1-phenylenesulfonyl)]bisbenzenaMine
    • 4-[4-[4-(4-aminophenyl)sulfonylphenoxy]phenyl]sulfonylaniline
    • DTXSID40593406
    • 4,4'-{Oxybis[(4,1-phenylene)sulfonyl]}dianiline
    • SCHEMBL7463604
    • 4,4'-(Oxybis(4,1-phenylenesulfonyl))dianiline
    • 54616-64-7
    • G90779
    • Inchi: 1S/C24H20N2O5S2/c25-17-1-9-21(10-2-17)32(27,28)23-13-5-19(6-14-23)31-20-7-15-24(16-8-20)33(29,30)22-11-3-18(26)4-12-22/h1-16H,25-26H2
    • InChI Key: CAIMXHCQEIPTCR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)N)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 480.08136409g/mol
  • Monoisotopic Mass: 480.08136409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 146Ų
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